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Compound of Interest

Compound Name: Juncusol

Cat. No.: B1673165 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential,

immediate safety and logistical information for the proper disposal of Juncusol, a naturally

occurring phenanthrene compound. Adherence to these procedures will help maintain a safe

laboratory environment and minimize environmental impact, building on our commitment to be

your trusted partner in laboratory safety.

Juncusol, while valuable in research, is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects[1]. Therefore, proper disposal is not merely a procedural

formality but a critical step in responsible chemical management.

Quantitative Data Summary
The following table summarizes key quantitative data for Juncusol.
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Property Value Source

Molecular Formula C₁₈H₁₈O₂ [1]

Molecular Weight 266.33 g/mol [1]

CAS Number 62023-90-9 [1]

Toxicity to Fish

All fish tested were killed within

36 hours at a 2.0 ppm

concentration.

[2]

Toxicity to Shrimp

100% mortality in grass shrimp

occurred at 20 ppm during a

95-hour exposure.

[2]

Experimental Protocols for Safe Disposal
While specific experimental protocols for the disposal of Juncusol are not detailed in the

provided search results, the following step-by-step procedure is based on the Safety Data

Sheet (SDS) and general best practices for hazardous chemical waste disposal[1][3][4][5].

Objective: To safely and compliantly dispose of Juncusol waste, minimizing risk to personnel

and the environment.

Materials:

Juncusol waste (solid or in solution)

Appropriate personal protective equipment (PPE): safety goggles with side-shields,

protective gloves (chemically resistant), and impervious clothing[1]

Clearly labeled hazardous waste container (compatible with the chemical nature of the

waste)

Hazardous waste tags

Fume hood
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Procedure:

Personnel Protection: Before handling Juncusol waste, ensure you are wearing the

appropriate PPE, including safety goggles, gloves, and a lab coat[1]. All handling of

Juncusol waste should be conducted within a certified fume hood to avoid inhalation of any

dust or aerosols[1].

Waste Segregation:

Solid Waste: Collect solid Juncusol waste, including contaminated items like weighing

paper, gloves, and paper towels, in a designated, sealed, and clearly labeled hazardous

waste container[5]. Do not mix with non-hazardous waste.

Liquid Waste: Collect liquid Juncusol waste (e.g., solutions) in a separate, sealed, and

leak-proof hazardous waste container. Ensure the container is chemically compatible with

the solvent used. Do not pour Juncusol solutions down the drain, as it is very toxic to

aquatic life[1].

Empty Containers: Empty Juncusol containers must be triple rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous waste[3]. After triple

rinsing, the container can be disposed of according to your institution's guidelines for

empty chemical containers.

Container Labeling: Label the hazardous waste container with a completed hazardous waste

tag. The label must clearly state "Hazardous Waste" and include the name "Juncusol" and

an indication of its hazards (e.g., "Toxic," "Aquatic Hazard")[4][5].

Storage: Store the sealed and labeled hazardous waste container in a designated, well-

ventilated, and secure waste accumulation area, away from incompatible materials such as

strong acids/alkalis and strong oxidizing/reducing agents[1].

Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Dispose of the contents and container at an approved waste disposal plant[1].

Always follow all prevailing country, federal, state, and local regulations for hazardous waste

disposal[1].
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Spill Management: In the event of a spill, prevent further leakage and keep the product away

from drains or water courses[1]. Absorb spills with an inert, non-combustible absorbent

material (e.g., vermiculite, sand) and collect the material into a sealed container for disposal

as hazardous waste. Ensure adequate ventilation and use full personal protective equipment

during cleanup[1].

Juncusol Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Juncusol.
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Caption: A flowchart outlining the step-by-step procedure for the safe disposal of Juncusol
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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